Cas no 78775-11-8 (4-Bromo-3-methylbenzaldehyde)

4-Bromo-3-methylbenzaldehyde structure
4-Bromo-3-methylbenzaldehyde structure
Product Name:4-Bromo-3-methylbenzaldehyde
CAS No:78775-11-8
MF:C8H7BrO
MW:199.044581651688
MDL:MFCD07787170
CID:553480
PubChem ID:10921521
Update Time:2024-10-27

4-Bromo-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-BROMO-3-METHYL-BENZALDEHYDE
    • 4-Bromo-3-methylbenzaldehyde
    • Benzaldehyde,4-bromo-3-methyl-
    • BENZALDEHYDE, 4-BROMO-3-METHYL-
    • 3-Methyl-4-bromobenzaldehyde
    • KSC497Q6R
    • 4-Bromo-3-methyl benzaldehyde
    • YBXGUHGVNUFFJU-UHFFFAOYSA-N
    • CL9119
    • AS06928
    • RP25661
    • AM90127
    • AB42951
    • SY020689
    • AB0026736
    • ST2411203
    • W8470
    • SCHEMBL1788343
    • 78775-11-8
    • CS-W018591
    • AC-29922
    • GS-4061
    • FT-0688177
    • AKOS006229122
    • DTXSID00448403
    • A9880
    • EN300-96689
    • J-514738
    • Z1198175071
    • MFCD07787170
    • 4-Bromo-3-methylbenzaldehyde (ACI)
    • m-Tolualdehyde, 4-bromo- (7CI)
    • 4-Bromo-m-tolualdehyde;
    • MDL： MFCD07787170
    • Inchi： 1S/C8H7BrO/c1-6-4-7(5-10)2-3-8(6)9/h2-5H,1H3
    • InChI Key： YBXGUHGVNUFFJU-UHFFFAOYSA-N
    • SMILES： O=CC1C=C(C)C(Br)=CC=1

Computed Properties

  • Exact Mass: 197.96800
  • Monoisotopic Mass: 197.96803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 1.490
  • Melting Point: 114-116 ºC
  • Boiling Point: 262 ºC
  • Flash Point: 96 ºC
  • PSA: 17.07000
  • LogP: 2.57000

4-Bromo-3-methylbenzaldehyde Security Information

4-Bromo-3-methylbenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

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4-Bromo-3-methylbenzaldehyde Production Method

Production Method 1

149104-89-2 149104-89-2
78775-11-8 78775-11-8
Reaction Conditions
1.1 Reagents: Dimethyl sulfoxide ,  Oxalyl chloride Solvents: Dichloromethane ;  20 min, -78 °C
1.2 Solvents: Dichloromethane ;  1 h, -78 °C
1.3 Reagents: Triethylamine ;  1 h, -78 °C; 1 h, -78 °C → rt
1.4 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Potent Benzimidazole Sulfonamide Protein Tyrosine Phosphatase 1B Inhibitors Containing the Heterocyclic (S)-Isothiazolidinone Phosphotyrosine Mimetic
Combs, Andrew P.; Zhu, Wenyu; Crawley, Matthew L.; Glass, Brian; Polam, Padmaja; et al, Journal of Medicinal Chemistry, 2006, 49(13), 3774-3789

Production Method 2

41963-20-6 41963-20-6
78775-11-8 78775-11-8
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ;  -78 °C; 30 min, -78 °C
1.2 Reagents: Sulfuric acid Solvents: Methanol ,  Water ;  overnight, rt
Reference
Synthesis and Evaluation of PPARδ Agonists That Promote Osteogenesis in a Human Mesenchymal Stem Cell Culture and in a Mouse Model of Human Osteoporosis
Kress, Brian J. ; Kim, Dong Hyun; Mayo, Jared R.; Farris, Jeffery T.; Heck, Benjamin; et al, Journal of Medicinal Chemistry, 2021, 64(10), 6996-7032

Production Method 3

149104-89-2 149104-89-2
78775-11-8 78775-11-8
Reaction Conditions
1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, rt
1.2 Reagents: Sodium bicarbonate ,  Sodium thiosulfate Solvents: Water ;  rt
Reference
Synthesis and evaluation of 1,2,4-methyltriazines as mGluR5 antagonists
Olson, Jeremy P.; Gichinga, Moses G.; Butala, Elizabeth; Navarro, Hernan A.; Gilmour, Brian P.; et al, Organic & Biomolecular Chemistry, 2011, 9(11), 4276-4286

Production Method 4

148547-19-7 148547-19-7
78775-11-8 78775-11-8
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane ;  23 min, 0 °C; 0 °C → rt; 4 h, rt; rt → 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  0 °C
Reference
Surveillance of Cancer Stem Cell Plasticity Using an Isoform-Selective Fluorescent Probe for Aldehyde Dehydrogenase 1A1
Anorma, Chelsea; Hedhli, Jamila; Bearrood, Thomas E.; Pino, Nicholas W.; Gardner, Sarah H.; et al, ACS Central Science, 2018, 4(8), 1045-1055

Production Method 5

7697-28-1 7697-28-1
78775-11-8 78775-11-8
Reaction Conditions
1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Diethyl ether ;  0 °C; overnight, reflux
1.2 Solvents: Methanol ;  2 h
1.3 Reagents: Dimethyl sulfoxide ,  Oxalyl chloride Solvents: Dichloromethane ;  20 min, -78 °C; 30 min, -78 °C
1.4 Solvents: Dichloromethane ;  10 min, -78 °C; 1 h, -78 °C
1.5 Reagents: Triethylamine ;  1 h, -78 °C; -78 °C → 0 °C
1.6 Reagents: Water
Reference
A One-Pot Allylation-Hydrostannation Sequence with Recycling of the Intermediate Tin Waste
Ghosh, Banibrata; Amado-Sierra, Maria Del Rosario I.; Holmes, Daniel; Maleczka, Robert E. Jr., Organic Letters, 2014, 16(9), 2318-2321

Production Method 6

149104-89-2 149104-89-2
78775-11-8 78775-11-8
Reaction Conditions
1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ;  0 °C; 90 min, 0 °C
Reference
Synthesis and characterization of aryl thioacetyl styrene monomers: Towards a new generation of SERS-active polymers
Al-Hourani, Baker Jawabrah; Bravo-Vasquez, Juan P.; Hermann High, L. R.; Fenniri, Hicham, Tetrahedron Letters, 2007, 48(52), 9144-9147

Production Method 7

149104-89-2 149104-89-2
78775-11-8 78775-11-8
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Chloroform ;  18 h, 70 °C
Reference
Discovery of GSK1070916, a Potent and Selective Inhibitor of Aurora B/C Kinase
Adams, Nicholas D.; Adams, Jerry L.; Burgess, Joelle L.; Chaudhari, Amita M.; Copeland, Robert A.; et al, Journal of Medicinal Chemistry, 2010, 53(10), 3973-4001

Production Method 8

7697-28-1 7697-28-1
78775-11-8 78775-11-8
Reaction Conditions
1.1 Reagents: O-Methylhydroxylamine (polymer-supported) ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dimethylformamide
1.2 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Toluene
1.3 Reagents: 4-Bromobenzyl bromide
1.4 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
1.5 Reagents: Potassium sodium tartrate ,  Potassium bisulfate Solvents: Water
Reference
Parallel Synthesis of Aldehydes and Ketone Facilitated by a New Solid-Phase Weinreb Amide
Salvino, Joseph M.; Mervic, Miljenko; Mason, Helen J.; Kiesow, Terence; Teager, David; et al, Journal of Organic Chemistry, 1999, 64(6), 1823-1830

4-Bromo-3-methylbenzaldehyde Raw materials

4-Bromo-3-methylbenzaldehyde Preparation Products

4-Bromo-3-methylbenzaldehyde Related Literature

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